Cas no 68039-71-4 (3,3,5-trimethylhexanal)

• Product Name: 3,3,5-trimethylhexanal
• CAS No: 68039-71-4
• MF: C₉H₁₈O
• MW: 142.238623142242
• CID: 968440
• PubChem ID: 106457
• Update Time: 2025-04-19

3,3,5-trimethylhexanal Chemical and Physical Properties

Names and Identifiers

• 3,3,5-trimethylhexanal
• Hexanal, 3,3,5-trimethyl-
• 68039-71-4
• EINECS 268-278-8
• DTXSID7071020
• NS00036364
• SCHEMBL4313935
• GNEQOLFOUYGYKZ-UHFFFAOYSA-N

• Inchi： 1S/C9H18O/c1-8(2)7-9(3,4)5-6-10/h6,8H,5,7H2,1-4H3
• InChI Key： GNEQOLFOUYGYKZ-UHFFFAOYSA-N
• SMILES： O=CCC(C)(C)CC(C)C

Computed Properties

• Exact Mass: 142.13584
• Monoisotopic Mass: 142.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07